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Compound of Interest

Compound Name: Isopropyl hexanoate

CAS No.: 2311-46-8

Cat. No.: B1661930

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical properties of Isopropyl
Hexanoate (CAS No. 2311-46-8), a fatty acid ester recognized for its characteristic fruity

aroma.[1][2] This document is intended to serve as a comprehensive resource for laboratory

and research professionals, offering detailed data, experimental protocols, and visual

workflows to support its application in scientific and drug development endeavors. Isopropyl
hexanoate is utilized as a flavoring and fragrance agent and may serve as a valuable

intermediate in organic synthesis.[3][4]

Compound Identification and General Properties
Isopropyl hexanoate, also known as isopropyl caproate, is a colorless liquid.[5][6] It is

characterized by a sweet, fruity odor, often likened to pineapple and berry.[7][8]

Table 1: Compound Identification
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Identifier Value Source(s)

IUPAC Name propan-2-yl hexanoate [4][5]

Synonyms

Isopropyl caproate, n-Caproic

acid isopropyl ester, Hexanoic

acid, 1-methylethyl ester

[5][9]

CAS Number 2311-46-8 [9]

Molecular Formula C₉H₁₈O₂ [4][5]

Molecular Weight 158.24 g/mol [4][5]

Appearance Colorless liquid [5][7]

Odor Sweet, fruity, pineapple-like [7][8]

Physical and Chemical Properties
The following tables summarize the key physical and chemical properties of isopropyl
hexanoate, compiled from various sources. These values are essential for handling, storage,

and application of the compound in a research setting.

Table 2: Quantitative Physical Properties

Property Value Conditions Source(s)

Boiling Point 168 - 173 °C @ 760 mm Hg
[1][3][7][8][10][11][12]

[13]

74 °C @ 20 mm Hg [7][8]

Density 0.853 - 0.86 g/mL @ 20°C [1][5][6][8][10][12]

Refractive Index 1.403 - 1.408 @ 20°C [1][3][5][6][8][10][12]

Vapor Pressure 1.09 mmHg @ 25°C (estimated) [7][8]

Flash Point 48.89 - 54 °C Closed Cup [3][7][10][11][12]

logP (o/w) 3.177 - 3.18 Estimated [7][8]
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Table 3: Solubility Data

Solvent Solubility Source(s)

Water
Almost insoluble (117.8 mg/L

@ 25°C, est.)
[3][5][7][11]

Alcohol (Ethanol) Soluble [3][5][7][11]

Experimental Protocols
This section outlines the detailed methodologies for the experimental determination of the key

physical properties of isopropyl hexanoate. These protocols are based on standard laboratory

practices.

Determination of Boiling Point (Capillary Method)
The boiling point of isopropyl hexanoate can be determined using the capillary method with a

Thiele tube or a MelTemp apparatus. This method relies on the principle that the boiling point is

the temperature at which the vapor pressure of the liquid equals the external atmospheric

pressure.[11][12]

Apparatus:

Thiele tube or MelTemp apparatus

Thermometer (calibrated)

Capillary tubes (sealed at one end)

Small test tube

Heating mantle or Bunsen burner

Mineral oil or other suitable heating bath fluid

Stand and clamps
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Procedure:

Fill the Thiele tube with mineral oil to the level of the side arm.

Add a small amount (a few milliliters) of isopropyl hexanoate to the small test tube.

Place a capillary tube, with its sealed end up, into the test tube containing the isopropyl
hexanoate.

Attach the test tube to the thermometer using a rubber band or wire, ensuring the sample is

level with the thermometer bulb.

Immerse the thermometer and the attached test tube into the mineral oil in the Thiele tube,

making sure the oil level is above the sample but below the opening of the test tube.

Gently heat the side arm of the Thiele tube.[11]

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

Continue heating until a steady and rapid stream of bubbles is observed.

Turn off the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid begins to

enter the capillary tube.[11] Record this temperature.

Apparatus Setup Measurement
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to Test Tube
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Attach Test Tube
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Start Heating Observe Bubbles
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Figure 1: Workflow for Boiling Point Determination.
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Measurement of Density (Pycnometer Method)
The density of a liquid can be accurately measured using a pycnometer, which is a flask with a

precisely known volume. The method involves determining the mass of the liquid that fills the

pycnometer.

Apparatus:

Pycnometer (calibrated)

Analytical balance

Constant temperature water bath

Thermometer

Pipette

Procedure:

Thoroughly clean and dry the pycnometer.

Determine and record the mass of the empty, dry pycnometer.

Fill the pycnometer with isopropyl hexanoate, ensuring no air bubbles are trapped.

Place the filled pycnometer in a constant temperature water bath set to 20°C and allow it to

equilibrate.

Once equilibrated, carefully adjust the liquid volume to the pycnometer's calibration mark.

Remove the pycnometer from the water bath, wipe it dry, and allow it to return to room

temperature.

Determine and record the mass of the pycnometer filled with isopropyl hexanoate.

Calculate the mass of the isopropyl hexanoate by subtracting the mass of the empty

pycnometer.
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Calculate the density by dividing the mass of the isopropyl hexanoate by the known volume

of the pycnometer.

Weigh Empty,
Dry Pycnometer (m1)

Fill Pycnometer with
Isopropyl Hexanoate

Equilibrate at 20°C
in Water Bath

Adjust Volume to
Calibration Mark

Dry and Weigh Filled
Pycnometer (m2)

Calculate Mass of Liquid
(m = m2 - m1)

Calculate Density
(ρ = m / V_pycnometer)

Result

Density
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Click to download full resolution via product page

Figure 2: Workflow for Density Measurement.

Determination of Refractive Index (Abbe Refractometer)
The refractive index is a measure of how much light bends when it passes through a

substance. It is a characteristic property that can be used to identify a pure liquid.

Apparatus:

Abbe Refractometer

Constant temperature water bath (set to 20°C)

Dropper or pipette

Soft lens tissue

Ethanol or acetone for cleaning

Procedure:

Ensure the prisms of the refractometer are clean and dry. Clean with ethanol or acetone and

a soft lens tissue if necessary.

Circulate water from the constant temperature bath through the refractometer to maintain a

constant temperature of 20°C.

Using a dropper, place a few drops of isopropyl hexanoate onto the surface of the lower

prism.

Close the prisms carefully.

Adjust the light source and the mirror to obtain optimal illumination of the field of view.

Rotate the coarse and fine adjustment knobs until the dividing line between the light and

dark fields is sharp and centered in the crosshairs.
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If a color fringe is observed, adjust the chromaticity compensator until the dividing line is

sharp and achromatic.

Read the refractive index value from the scale.
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Figure 3: Workflow for Refractive Index Measurement.
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Determination of Flash Point (Pensky-Martens Closed-
Cup Method)
The flash point is the lowest temperature at which the vapors of a volatile material will ignite

when given an ignition source. The Pensky-Martens closed-cup method is a standard

procedure for determining the flash point of flammable liquids.[3][5][7]

Apparatus:

Pensky-Martens closed-cup flash point tester

Heat source

Stirrer

Ignition source (gas flame or electric igniter)

Thermometer

Procedure:

Fill the test cup with isopropyl hexanoate to the specified level.

Place the lid on the cup, ensuring a tight seal.

Begin heating the sample at a slow, constant rate while continuously stirring.

At regular temperature intervals, apply the ignition source through the opening in the lid while

momentarily stopping the stirrer.

The flash point is the lowest temperature at which the application of the ignition source

causes the vapors above the liquid to flash (ignite briefly).[3][5]

Record the temperature at which the flash occurs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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